Cas no 1261393-15-0 (Apixaban-)

• Product Name: Apixaban-
• CAS No: 1261393-15-0
• Molecular Formula: C₂₄₁₃CH₂₂D₃N₅O₄
• Molecular Weight: 463.508245229721
• CID: 1075837
• PubChem ID: 49849553

Apixaban- Properties

Names and Identifiers

• [13C,2H3]-Apixaban
• Apixaban-13C, d3
• Apixaban-13C,d3
• Apixaban-
• HY-50667S
• G14598
• CS-0111278
• 7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1-[4-(trideuterio(113C)methoxy)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
• ES-2518
• Apixaban-13C,D3
• AKOS037652754
• J-005337
• 1ST159567CD3
• 1261393-15-0
• DA-61164
• Apixaban 13CD3
• Apixaban-13C-D3
• Apixaban 13C,d3

• InChIKey： QNZCBYKSOIHPEH-KQORAOOSSA-N
• Inchi： InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1+1D3
• SMILES： COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N

Computed Properties

• Exact Mass: 463.212839g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 463.212839g/mol
• Monoisotopic Mass: 463.212839g/mol
• Topological Polar Surface Area: 111Ų
• Heavy Atom Count: 34
• Complexity: 777
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 235-237°C
• Solubility: DMSO (Slightly), Methanol (Slightly)